N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine

• IUPAC Name: N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C13H16BrN3O2S/c1-4-12-16-17-13(20-12)15-7-8-5-10(18-2)11(19-3)6-9(8)14/h5-6H,4,7H2,1-3H3,(H,15,17)
• InChI Key: FWQGCSGDWLRWFW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NCC2=CC(=C(C=C2Br)OC)OC
• Molecular Formula: C13H16BrN3O2S
• Molecular Weight: 358.26 g/mol

Description

N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine (BDT) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. BDT belongs to the class of thiadiazole derivatives, which have been reported to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine is not fully understood. However, studies have suggested that N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine exerts its therapeutic effects by inhibiting various enzymes and signaling pathways. For example, N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has been reported to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning. N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has also been shown to inhibit the activity of monoamine oxidase, an enzyme that is involved in the breakdown of dopamine, a neurotransmitter that is important for movement and mood regulation.
Biochemical and Physiological Effects
N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has been reported to exhibit various biochemical and physiological effects. Studies have shown that N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine can induce apoptosis, a process of programmed cell death, in cancer cells. N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has also been shown to inhibit the growth of fungi and bacteria. In addition, N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has been reported to possess antioxidant and anti-inflammatory properties, which may be beneficial for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine in lab experiments is its high purity and stability. N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine can be easily synthesized and purified, which makes it a suitable compound for various research applications. However, one of the limitations of using N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine is its potential toxicity. Studies have shown that N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine can be toxic to certain cell types at high concentrations. Therefore, it is important to carefully evaluate the dose and concentration of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine used in lab experiments.

Future Directions

There are several future directions for the research on N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine. One possible direction is to investigate the potential use of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore the mechanism of action of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine and identify its molecular targets. In addition, further studies are needed to evaluate the safety and efficacy of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine in animal models and clinical trials.
Conclusion
In conclusion, N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has been investigated for its anticancer, antifungal, and antimicrobial activities, as well as its potential use in the treatment of neurodegenerative disorders. The synthesis method of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine involves the reaction of 2-bromo-4,5-dimethoxybenzaldehyde with ethyl hydrazinecarboxylate in the presence of thionyl chloride. The mechanism of action of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine is not fully understood, but studies have suggested that N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine exerts its therapeutic effects by inhibiting various enzymes and signaling pathways. N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has been reported to exhibit various biochemical and physiological effects, and it has both advantages and limitations for lab experiments. Further research is needed to explore the potential therapeutic applications of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine and to fully understand its mechanism of action.

Synthesis Methods

The synthesis method of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine involves the reaction of 2-bromo-4,5-dimethoxybenzaldehyde with ethyl hydrazinecarboxylate in the presence of thionyl chloride. The resulting product is then reacted with thiosemicarbazide to yield N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine. The purity of N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine can be determined by thin layer chromatography and melting point analysis.

Scientific Research Applications

N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has been extensively studied for its potential therapeutic properties. It has been reported to exhibit anticancer, antifungal, and antimicrobial activities. N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In addition, N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has been shown to possess antioxidant and anti-inflammatory properties.